Cas no 1207750-07-9 (8-Fluoroquinolin-3-ylboronic acid)

8-Fluoroquinolin-3-ylboronic acid structure

1207750-07-9 structure

Product Name:8-Fluoroquinolin-3-ylboronic acid

CAS No:1207750-07-9

MF:C₉H₇BFNO₂

MW:190.966785669327

MDL:MFCD18382879

CID:3162457

PubChem ID:67114195

Update Time:2025-04-21

8-Fluoroquinolin-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

- 8-fluoro-3-quinoline boronic acid
- (8-FLUORO-3-QUINOLINYL)BORONIC ACID
- 8-Fluoroquinolin-3-ylboronic acid
- MDL： MFCD18382879
- Inchi： 1S/C9H7BFNO2/c11-8-3-1-2-6-4-7(10(13)14)5-12-9(6)8/h1-5,13-14H
- InChI Key： HWUTVRYZDFZBJZ-UHFFFAOYSA-N
- SMILES： FC1=CC=CC2=CC(B(O)O)=CN=C21

Computed Properties

Exact Mass: 191.05500
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1

Experimental Properties

PSA: 53.35000
LogP: 0.05370

8-Fluoroquinolin-3-ylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB417477-500 mg	(8-Fluoroquinolin-3-yl)boronic acid, 95%; .	1207750-07-9	95%	500mg	€339.20	2023-04-24
abcr	AB417477-1 g	(8-Fluoroquinolin-3-yl)boronic acid, 95%; .	1207750-07-9	95%	1g	€406.00	2023-04-24
abcr	AB417477-5 g	(8-Fluoroquinolin-3-yl)boronic acid, 95%; .	1207750-07-9	95%	5g	€1074.00	2023-04-24
Apollo Scientific	PC402116-1g	(8-Fluoroquinolin-3-yl)boronic acid	1207750-07-9	95%	1g	£243.00	2025-02-21
TRC	F596790-100mg	8-Fluoroquinolin-3-ylboronic acid	1207750-07-9		100mg	$276.00	2023-05-18
TRC	F596790-250mg	8-Fluoroquinolin-3-ylboronic acid	1207750-07-9		250mg	$546.00	2023-05-18
TRC	F596790-500mg	8-Fluoroquinolin-3-ylboronic acid	1207750-07-9		500mg	$844.00	2023-05-18
TRC	F596790-1g	8-Fluoroquinolin-3-ylboronic acid	1207750-07-9		1g	$1200.00	2023-05-18
Matrix Scientific	159555-0.500g	(8-Fluoroquinolin-3-yl)boronic acid	1207750-07-9		0.500g	$320.00	2021-06-28
Matrix Scientific	159555-1g	(8-Fluoroquinolin-3-yl)boronic acid	1207750-07-9		1g	$400.00	2021-06-28

8-Fluoroquinolin-3-ylboronic acid Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
3. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

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